Cas no 1257553-53-9 (2-ethoxy-N-{1-(hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-{1-(hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide
• CAS No: 1257553-53-9
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5939555
• PubChem ID: 49670951
• Update Time: 2025-10-28

2-ethoxy-N-{1-(hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{1-(hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide
• 2-ethoxy-N-[[1-(hydroxymethyl)cyclopropyl]methyl]naphthalene-1-carboxamide
• VU0529020-1
• 2-ethoxy-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-naphthamide
• AKOS024528531
• 1257553-53-9
• F5964-0182
• 2-ethoxy-N-{[1-(hydroxymethyl)cyclopropyl]methyl}naphthalene-1-carboxamide

• Inchi： 1S/C18H21NO3/c1-2-22-15-8-7-13-5-3-4-6-14(13)16(15)17(21)19-11-18(12-20)9-10-18/h3-8,20H,2,9-12H2,1H3,(H,19,21)
• InChI Key： LUQSBXDLAKWCRP-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(CO)CC2)=O)=C2C(C=CC=C2)=CC=C1OCC

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-ethoxy-N-{1-(hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide

Compound CAS No 1257553-53-9: 2-Ethoxy-N-{1-(Hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide

The compound with CAS No 1257553-53-9, known as 2-Ethoxy-N-{1-(Hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of naphthamide derivatives, which are widely studied for their unique chemical properties and biological activities. The naphthalene core of the molecule provides a rigid aromatic system, while the ethoxy group introduces electron-donating effects, enhancing the compound's solubility and reactivity in various chemical environments.

The cyclopropylmethyl group attached to the naphthalene ring introduces a strained ring system, which can significantly influence the compound's physical and chemical properties. The presence of a hydroxymethyl substituent further adds complexity to the molecule, potentially enabling hydrogen bonding interactions and increasing its versatility in different chemical reactions. This combination of structural features makes 2-Ethoxy-N-{1-(Hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide a promising candidate for applications in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the potential of naphthamide derivatives in medicinal chemistry, particularly in the development of bioactive molecules targeting specific cellular pathways. For instance, researchers have explored the use of similar compounds in anti-cancer drug design due to their ability to modulate key enzymes involved in cell proliferation and apoptosis. The carboxamide functional group in this compound is particularly significant, as it can act as a bioisostere for other functional groups, offering flexibility in drug design.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and possibly ring-closing metathesis to form the cyclopropane ring. The synthesis strategy would require careful optimization to ensure high yields and purity, given the complexity of the molecule. Advanced techniques such as microwave-assisted synthesis or continuous flow chemistry could be employed to streamline the production process.

The physical properties of 2-Ethoxy-N-{1-(Hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide include a melting point that is typical for organic compounds of this size and functional group composition. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Additionally, the compound exhibits moderate stability under standard storage conditions but may degrade under harsh conditions such as strong acids or bases.

From an environmental perspective, understanding the fate and transport of this compound is crucial for its safe handling and disposal. Studies on biodegradation pathways could provide insights into its environmental impact and guide best practices for its use in industrial settings.

In conclusion, Compound CAS No 1257553-53-9: 2-Ethoxy-N-{1-(Hydroxymethyl)cyclopropylmethyl}naphthalene-1-carboxamide represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure offers opportunities for innovation across multiple disciplines, making it a subject of continued research interest.